Cas no 1087659-22-0 (3-(5-Bromo-3-methoxypyridin-2-yl)prop-2-yn-1-ol)

• Product Name: 3-(5-Bromo-3-methoxypyridin-2-yl)prop-2-yn-1-ol
• CAS No: 1087659-22-0
• MF: C₉H₈BrNO₂
• MW: 242.069321632385
• MDL: MFCD11857630
• CID: 1068466
• PubChem ID: 329770994
• Update Time: 2025-06-11

3-(5-Bromo-3-methoxypyridin-2-yl)prop-2-yn-1-ol Chemical and Physical Properties

Names and Identifiers

• 3-(5-Bromo-3-methoxypyridin-2-yl)prop-2-yn-1-ol

• MDL： MFCD11857630
• Inchi： 1S/C9H8BrNO2/c1-13-9-5-7(10)6-11-8(9)3-2-4-12/h5-6,12H,4H2,1H3
• InChI Key： KWDTVLGWUDQYDC-UHFFFAOYSA-N
• SMILES： BrC1=CN=C(C#CCO)C(=C1)OC

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 1

3-(5-Bromo-3-methoxypyridin-2-yl)prop-2-yn-1-ol Security Information

• Symbol:
• Signal Word：Warning
• Hazard Statement： H302
• Hazardous Material transportation number：NONH for all modes of transport
• WGK Germany：3
• Hazard Category Code： 22
• Hazardous Material Identification：
• HazardClass：IRRITANT

Additional information on 3-(5-Bromo-3-methoxypyridin-2-yl)prop-2-yn-1-ol

Compound CAS No. 1087659-22-0: 3-(5-Bromo-3-methoxypyridin-2-yl)prop-2-yn-1-ol

Compound CAS No. 1087659-22-0, also known as 3-(5-bromo-3-methoxypyridin-2-yl)propargyl alcohol, is a highly specialized organic compound with significant applications in modern chemical research and development. This compound, characterized by its unique structure, has garnered attention in the scientific community due to its potential in various fields, including pharmaceuticals, agrochemicals, and materials science.

The molecular structure of 3-(5-bromo-pyridinyl)propargyl alcohol consists of a pyridine ring substituted with a bromine atom at the 5-position and a methoxy group at the 3-position, connected to a propargyl alcohol moiety via the 2-position of the pyridine ring. This configuration imparts the compound with distinct electronic and steric properties, making it an intriguing subject for further investigation.

Recent studies have highlighted the importance of bromopyridine derivatives in medicinal chemistry, particularly in the design of kinase inhibitors and other bioactive molecules. The presence of the propargyl alcohol group in this compound introduces additional functional diversity, enabling it to participate in various chemical reactions such as click chemistry and other conjugate additions.

One of the most promising applications of CAS No. 1087659-22-0 lies in its potential as an intermediate in the synthesis of complex molecules with therapeutic potential. Researchers have demonstrated that such compounds can serve as building blocks for constructing multi-targeted drugs, which are highly sought after in the treatment of complex diseases like cancer and neurodegenerative disorders.

In addition to its medicinal applications, 3-(5-bromo-pyridinyl)propargyl alcohol has shown promise in materials science, particularly in the development of advanced polymers and nanomaterials. Its ability to undergo controlled polymerization under specific conditions makes it a valuable precursor for creating materials with tailored properties.

From a synthetic standpoint, the preparation of CAS No. 1087659-22-0 involves a series of well-established organic reactions, including nucleophilic aromatic substitution and alkyne chemistry techniques. These methods ensure high yields and excellent control over the product's purity and stereochemistry.

Furthermore, recent advancements in green chemistry have led to the exploration of more sustainable routes for synthesizing bromopyridine derivatives like this compound. These methods often involve catalytic processes or biocatalysts, reducing environmental impact while maintaining high efficiency.

The toxicological profile of CAS No. 1087659-22, although not extensively studied yet, is expected to be favorable given its structural similarity to other bioactive compounds currently under investigation for therapeutic use.

In conclusion, compound CAS No. 1087659-22, or 3-(5-bromo-pyridinyl)propargyl alcohol, represents a versatile building block with immense potential across multiple disciplines within organic chemistry.